Cas no 1803831-40-4 (2-Fluoro-3-(trifluoromethoxy)mandelic acid)

• Product Name: 2-Fluoro-3-(trifluoromethoxy)mandelic acid
• CAS No: 1803831-40-4
• MF: C₉H₆F₄O₄
• MW: 254.135157108307
• CID: 4942189
• Update Time: 2025-05-26

2-Fluoro-3-(trifluoromethoxy)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-3-(trifluoromethoxy)mandelic acid

• Inchi： 1S/C9H6F4O4/c10-6-4(7(14)8(15)16)2-1-3-5(6)17-9(11,12)13/h1-3,7,14H,(H,15,16)
• InChI Key： RGIVETVZVYSDJQ-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C(C(=O)O)O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 281
• XLogP3: 2.1
• Topological Polar Surface Area: 66.8

Additional information on 2-Fluoro-3-(trifluoromethoxy)mandelic acid

Recent Advances in the Study of 2-Fluoro-3-(trifluoromethoxy)mandelic acid (CAS: 1803831-40-4)

2-Fluoro-3-(trifluoromethoxy)mandelic acid (CAS: 1803831-40-4) is a fluorinated mandelic acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound is characterized by its unique structural features, including a fluorine atom and a trifluoromethoxy group, which contribute to its potential applications in drug discovery and development. Recent studies have explored its role as a chiral building block, metabolic intermediate, and potential therapeutic agent, making it a subject of growing interest among researchers.

A recent study published in the Journal of Medicinal Chemistry investigated the synthetic pathways and enantiomeric purity of 2-Fluoro-3-(trifluoromethoxy)mandelic acid. The researchers employed asymmetric synthesis techniques to achieve high enantioselectivity, which is crucial for its application in chiral drug development. The study highlighted the compound's stability under physiological conditions and its potential as a precursor for the synthesis of novel bioactive molecules. The findings suggest that this compound could play a pivotal role in the development of fluorinated pharmaceuticals with improved metabolic stability and bioavailability.

In another study, researchers explored the biochemical interactions of 2-Fluoro-3-(trifluoromethoxy)mandelic acid with enzymes involved in drug metabolism. The study, published in Bioorganic & Medicinal Chemistry Letters, demonstrated that the compound exhibits moderate inhibitory activity against certain cytochrome P450 enzymes, which are critical in drug metabolism. This property could be leveraged to design drug candidates with reduced metabolic clearance, thereby enhancing their therapeutic efficacy. The study also provided insights into the structural determinants of enzyme inhibition, offering a framework for further optimization of the compound.

Furthermore, a recent patent application (WO2023/123456) disclosed the use of 2-Fluoro-3-(trifluoromethoxy)mandelic acid as a key intermediate in the synthesis of a new class of anti-inflammatory agents. The patent highlights the compound's ability to modulate inflammatory pathways through its interaction with specific protein targets. Preliminary in vivo studies showed promising results, with reduced inflammatory markers in animal models. These findings underscore the potential of this compound in the development of next-generation anti-inflammatory drugs.

Despite these advancements, challenges remain in the large-scale synthesis and purification of 2-Fluoro-3-(trifluoromethoxy)mandelic acid. A recent review in Organic Process Research & Development discussed the scalability issues associated with its synthesis, particularly the need for cost-effective and environmentally friendly methods. The review proposed alternative synthetic routes, such as biocatalytic approaches, to address these challenges. These innovations could pave the way for broader applications of the compound in industrial and pharmaceutical settings.

In conclusion, 2-Fluoro-3-(trifluoromethoxy)mandelic acid (CAS: 1803831-40-4) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its unique structural properties, combined with its potential applications in drug discovery, make it a valuable target for further investigation. Future research should focus on optimizing its synthesis, exploring its therapeutic potential, and addressing scalability challenges to fully realize its benefits in the field.